Cas no 33430-62-5 (5'-Thymidylic Acid Hydrate Disodium Salt)

• Product Name: 5'-Thymidylic Acid Hydrate Disodium Salt
• CAS No: 33430-62-5
• MF: C₁₀H₁₃N₂Na₂O₈P
• MW: 366.172125577927
• MDL: MFCD00023797
• CID: 54078
• PubChem ID: 87576678
• Update Time: 2025-06-13

5'-Thymidylic Acid Hydrate Disodium Salt Chemical and Physical Properties

Names and Identifiers

• thymidine-5'-monophosphate disodium salt hydrate
• Thymidine 5-monophosphate disodium salt hydrate
• 5-Thymidylic acid disodium salt
• Thymidine 5'-Monophosphate Disodium Salt Hydrate
• 2'-Deoxythymidine-5'-monophosphate, Disodium salt
• 5'-THYMIDYLIC ACID DISODIUM SALT
• Thymidine-5'-monophosphate disodium salt
• THYMIDINE-5'-MONOPHOSPHATE, DISODIUM SALT(TMP,2NA)
• 2'-deoxythymidine-5'-phosphate disodium salt
• 5'-Thymidylic Acid Disodium Salt Hydrate
• DTMP
• DTMP 2NA
• dTMP 2Na Hydrate
• dTMP disodium salt
• dTMP.Na2
• T-5'-P SODIUM SALT
• Thymidine 5'- monophosphate,disodium salt
• Thymidine 5'-Mono
• THYMIDYLIC ACID [5'] SODIUM SALT
• THYMIDYLIC ACID DISODIUM SALT
• TMP disodium
• TMP DISODIUM SALT
• TMP SODIUM SALT
• 5′-Thymidylic acid disodium salt
• TMP
• 2'-Deoxythymidine-5'-monophosphate disodium salt
• 2'-Deoxythymidine-5'-monophosphoric acid, disodium
• 5041AH
• C10H13N2O8P.2Na.2H2O
• Disodium;[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphate;dihy
• 5'-Thymidylic Acid Hydrate Disodium Salt
• MFCD09039259
• Thymidine 5'-monophosphate sodium salt
• sodium ((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl phosphate
• Thymidine 5'-Monophosphate Disodium Salt
• EINECS 251-518-0
• Thymidine 5'-monophosphate disodium sa
• 75652-49-2
• HG1145
• 33430-62-5
• deoxythymidine 5'-phosphate disodium salt
• disodium;[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphate
• THYMIDINE 5'-MONOPHOSPHATE, DISODIUM SALT
• Thymidine-5'-monophosphate (disodium) salt
• AC-32420
• Dtmp,(S)
• T0845
• A821772
• sodium((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methylphosphate
• MFCD00023797
• disodium [3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl phosphate;2'-DEOXYTHYMIDINE-5'-MONOPHOSPHATE, DISODIUM SALT
• GS-5434
• 5'-Thymidylic acid, disodium salt
• Thymidine-5'-monophosphate, disodium salt
• NS00074313
• disodium [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl]methyl phosphate
• AKOS022177788
• SCHEMBL543836
• Thymidine 5′-monophosphate disodium salt hydrate
• DISODIUM THYMIDINE 5'-MONOPHOSPHATE

• MDL： MFCD00023797
• Inchi： 1S/C10H15N2O8P.2Na/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18;;/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18);;/q;2*+1/p-2/t6-,7+,8+;;/m0../s1
• InChI Key： AGSQMPPRYZYDFV-ZJWYQBPBSA-L
• SMILES： P(=O)([O-])([O-])OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 366.02000
• Monoisotopic Mass: 402.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: -8 ° (C=0.4, H2O)
• Water Partition Coefficient: Soluble in water.
• PSA: 166.55000
• LogP: -0.52090
• Solubility: Not determined
• Vapor Pressure: No data available

5'-Thymidylic Acid Hydrate Disodium Salt Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside monophosphates
• Other Chemical Reagents

Additional information on 5'-Thymidylic Acid Hydrate Disodium Salt

Recent Advances in the Research of 5'-Thymidylic Acid Hydrate Disodium Salt (CAS: 33430-62-5)

The compound 5'-Thymidylic Acid Hydrate Disodium Salt (CAS: 33430-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its critical role in nucleic acid metabolism and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its biochemical properties, synthesis methods, and emerging applications in drug development and diagnostics.

Recent studies have highlighted the importance of 5'-Thymidylic Acid Hydrate Disodium Salt as a key intermediate in the biosynthesis of DNA and RNA. Its hydrous disodium salt form enhances solubility and stability, making it particularly valuable for laboratory and industrial applications. Researchers have explored its use in the synthesis of oligonucleotides, where it serves as a building block for constructing DNA sequences with high precision and efficiency.

One of the groundbreaking studies published in 2023 demonstrated the compound's efficacy in enhancing the delivery of antisense oligonucleotides (ASOs) for gene therapy. The study revealed that incorporating 5'-Thymidylic Acid Hydrate Disodium Salt into ASO formulations improved cellular uptake and target gene silencing, offering promising avenues for treating genetic disorders such as Duchenne muscular dystrophy and spinal muscular atrophy.

In addition to its therapeutic potential, advancements in analytical techniques have enabled more precise characterization of 5'-Thymidylic Acid Hydrate Disodium Salt. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to assess its purity and stability under various conditions, ensuring its suitability for high-stakes applications like vaccine development and personalized medicine.

Another area of active research involves the compound's role in cancer therapeutics. Preliminary findings suggest that 5'-Thymidylic Acid Hydrate Disodium Salt may modulate the activity of thymidylate synthase, an enzyme critical for DNA synthesis in rapidly dividing cancer cells. Inhibiting this enzyme could potentially starve cancer cells of the nucleotides needed for replication, thereby slowing tumor growth. Clinical trials are currently underway to evaluate the compound's efficacy in combination with existing chemotherapy regimens.

Looking ahead, the integration of 5'-Thymidylic Acid Hydrate Disodium Salt into next-generation biotechnologies, such as CRISPR-Cas9 gene editing and mRNA vaccines, holds immense promise. Its ability to serve as a stable and efficient nucleotide precursor positions it as a cornerstone in the development of innovative therapies and diagnostic tools. Future research will likely focus on optimizing its synthesis, reducing production costs, and expanding its applications in precision medicine.